3-(4-ethylphenyl)-5-(2-methoxybenzyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline

• IUPAC Name: 5-(4-ethylphenyl)-8-[(2-methoxyphenyl)methyl]-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2,4,6,9,11(15)-hexaene
• InChI: InChI=1S/C27H23N3O3/c1-3-17-8-10-18(11-9-17)26-21-15-30(14-19-6-4-5-7-23(19)31-2)22-13-25-24(32-16-33-25)12-20(22)27(21)29-28-26/h4-13,15H,3,14,16H2,1-2H3
• InChI Key: RGHZTAQYDSLHJW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC5=C(C=C43)OCO5)CC6=CC=CC=C6OC
• Molecular Formula: C27H23N3O3
• Molecular Weight: 437.5 g/mol
• CAS No.: 866728-68-9

Description

3-(4-Ethylphenyl)-5-(2-methoxybenzyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline is a complex polycyclic heteroaromatic compound featuring a fused pyrazoloquinoline core substituted with a dioxolo ring system. Its structure includes a 4-ethylphenyl group at position 3 and a 2-methoxybenzyl moiety at position 3.

Comparison with Similar Compounds

Table 1: Substituent Variations and Molecular Properties

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)
Target Compound	3-(4-Ethylphenyl), 5-(2-methoxybenzyl)	C29H25N3O3	463.53	Not reported
5-(4-Chlorophenyl)-8-[(3-fluorophenyl)methyl]-12,14-dioxa-3,4,8-triazatetracyclo[...]hexaene	3-(4-Chlorophenyl), 5-(3-fluorobenzyl)	C27H18ClFN3O2	479.91	Not reported
3-(4-Ethylphenyl)-5-(3-fluorobenzyl)-8,9-dihydro-5H-[1,4]dioxino[...]quinoline ()	3-(4-Ethylphenyl), 5-(3-fluorobenzyl)	C27H22FN3O2	439.49	Not reported
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline ()	2-(4-Chlorophenyl), 3-(4-methoxyphenyl)	C22H17ClN2O	376.84	223–225

Key Observations :

• The 4-ethylphenyl group in the target compound increases lipophilicity compared to halogenated analogs (e.g., 4-chlorophenyl in ) but may reduce polarity and aqueous solubility.
• Lower molecular weights are observed in compounds with fewer fused rings (e.g., ’s quinoline derivative at 376.84 g/mol vs. the target compound at 463.53 g/mol) .

Heterocyclic Framework Modifications

Key Observations :

• The pyrazolo[4,3-c]quinoline core in the target compound differs from pyrazolo[3,4-b]quinoline analogs () in nitrogen positioning, affecting π-π stacking and binding to biological targets .
• The dioxolo ring in the target compound (vs. dioxino in ) reduces ring strain and may enhance thermal stability due to a five-membered vs. six-membered oxygen-containing ring .